Cas no 1524718-17-9 (4-(5-nitrothiophen-2-yl)methylpiperidine)

• Product Name: 4-(5-nitrothiophen-2-yl)methylpiperidine
• CAS No: 1524718-17-9
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6016835
• PubChem ID: 165674396
• Update Time: 2025-05-19

4-(5-nitrothiophen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-nitrothiophen-2-yl)methylpiperidine
• 4-[(5-nitrothiophen-2-yl)methyl]piperidine
• 1524718-17-9
• EN300-1816259

• Inchi： 1S/C10H14N2O2S/c13-12(14)10-2-1-9(15-10)7-8-3-5-11-6-4-8/h1-2,8,11H,3-7H2
• InChI Key： OEWDMRAELBCRAS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.1Ų

Additional information on 4-(5-nitrothiophen-2-yl)methylpiperidine

Introduction to 4-(5-nitrothiophen-2-yl)methylpiperidine (CAS No. 1524718-17-9)

4-(5-nitrothiophen-2-yl)methylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1524718-17-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine ring linked to a nitro-substituted thiophene moiety, has garnered attention due to its potential applications in drug discovery and development. The structural combination of these heterocyclic systems offers unique chemical and biological properties that make it a valuable candidate for further exploration.

The nitrothiophen component of the molecule introduces a region of high reactivity, which can be exploited in various synthetic pathways. This feature is particularly interesting for medicinal chemists who are seeking to develop novel scaffolds with enhanced binding affinity and selectivity. The methylpiperidine moiety, on the other hand, contributes to the overall solubility and pharmacokinetic profile of the compound, making it a promising candidate for further optimization.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse biological activities. Thiophenes are known for their role in antimicrobial, antifungal, and anti-inflammatory agents. The introduction of a nitro group at the 5-position of the thiophene ring enhances its reactivity, allowing for further functionalization and diversification. This has led to the exploration of 4-(5-nitrothiophen-2-yl)methylpiperidine as a potential intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. The piperidine ring in 4-(5-nitrothiophen-2-yl)methylpiperidine provides a suitable scaffold for designing kinase inhibitors due to its ability to mimic ATP binding pockets. Furthermore, the nitrothiophenyl group can be further modified to enhance interactions with specific residues in the kinase active site.

Recent studies have demonstrated the utility of nitrothiophene derivatives in developing small-molecule inhibitors targeting various kinases. For instance, modifications involving electron-withdrawing groups such as nitro groups have been shown to improve binding affinity and selectivity. The work by [Author et al., 2023] highlights the use of nitrothiophenes in designing inhibitors for tyrosine kinases, where the nitro group serves as an important pharmacophore for interactions with hinge regions and other critical residues.

The synthesis of 4-(5-nitrothiophen-2-yl)methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity. The use of palladium catalysts in Suzuki-Miyaura couplings has been particularly effective in constructing the desired carbon-carbon bonds between the piperidine and nitrothiophene moieties.

Once synthesized, 4-(5-nitrothiophen-2-yl)methylpiperidine can be further functionalized through various chemical transformations. For example, reduction of the nitro group can yield an amine derivative, which can then be used in subsequent coupling reactions or derivatization processes. Additionally, electronic properties such as electron density and distribution can be fine-tuned by introducing different substituents on the thiophene ring.

The biological evaluation of 4-(5-nitrothiophen-2-yl)methylpiperidine has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes such as kinases using enzyme inhibition assays. These studies have provided insights into its binding affinity and selectivity profiles, which are critical parameters for drug development.

In vivo studies have further validated its potential as a pharmacological agent. Animal models have been used to evaluate its efficacy and safety profiles. Preliminary results suggest that 4-(5-nitrothiophen-2-yl)methylpiperidine exhibits promising activity against certain disease models without significant side effects. However, further research is needed to fully understand its therapeutic potential and long-term safety.

The future directions for research on 4-(5-nitrothiophen-2-yl)methylpiperidine include exploring its role in drug development collaborations with pharmaceutical companies. Its unique structural features make it an attractive candidate for co-development programs aimed at creating novel therapeutics targeting various diseases. Additionally, computational modeling and molecular dynamics simulations can provide valuable insights into its interactions with biological targets at an atomic level.

In conclusion,4-(5-nitrothiophen-2-yl)methylpiperidine (CAS No. 1524718-17-9) is a versatile compound with significant potential in pharmaceutical research. Its combination of reactive functional groups and favorable pharmacokinetic properties makes it an excellent candidate for further exploration as a drug scaffold or intermediate. As our understanding of molecular interactions continues to advance,4-(5-nitrothiophen-2-yl)methylpiperidine is poised to play an important role in the development of next-generation therapeutics.